Cas no 1261931-47-8 (2-Cyano-5-(3-formylphenyl)phenol)

2-Cyano-5-(3-formylphenyl)phenol is a versatile aromatic compound featuring both cyano and formyl functional groups on a phenolic backbone. Its molecular structure enables applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of reactive formyl and cyano groups allows for further functionalization, making it valuable in cross-coupling reactions and heterocyclic synthesis. The phenolic hydroxyl group enhances solubility in polar solvents, facilitating purification and reaction handling. This compound is characterized by high purity and stability under standard conditions, ensuring consistent performance in synthetic workflows. Its multifunctional design supports diverse chemical transformations, underscoring its utility in research and industrial applications.
2-Cyano-5-(3-formylphenyl)phenol structure
1261931-47-8 structure
Product Name:2-Cyano-5-(3-formylphenyl)phenol
CAS No:1261931-47-8
MF:C14H9NO2
MW:223.226763486862
MDL:MFCD18314175
CID:2621754
PubChem ID:53219851
Update Time:2025-05-28

2-Cyano-5-(3-formylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 1261931-47-8
    • 2-CYANO-5-(3-FORMYLPHENYL)PHENOL
    • 3'-Formyl-3-hydroxy[1,1'-biphenyl]-4-carbonitrile
    • DTXSID60684643
    • 3'-Formyl-3-hydroxy-[1,1'-biphenyl]-4-carbonitrile
    • CS-0209735
    • BS-30503
    • MFCD18314175
    • 2-Cyano-5-(3-formylphenyl)phenol
    • MDL: MFCD18314175
    • Inchi: 1S/C14H9NO2/c15-8-13-5-4-12(7-14(13)17)11-3-1-2-10(6-11)9-16/h1-7,9,17H
    • InChI Key: ORIFYTFYZTXXMJ-UHFFFAOYSA-N
    • SMILES: OC1=C(C#N)C=CC(=C1)C1C=CC=C(C=O)C=1

Computed Properties

  • Exact Mass: 223.063328530Da
  • Monoisotopic Mass: 223.063328530Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.1Ų

2-Cyano-5-(3-formylphenyl)phenol Pricemore >>

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